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Compound of Interest

Compound Name: 1-Methyl-4-propylbenzene

Cat. No.: B086881

A detailed analysis of the experimentally determined boiling point of 1-Methyl-4-
propylbenzene versus a calculated value derived from a group contribution method is
presented. This guide serves as a resource for researchers and professionals in the fields of
chemistry and drug development, offering a comparative look at physical property
determination through both laboratory and computational approaches.

Data Summary

A comparison of the experimental and calculated boiling points for 1-Methyl-4-propylbenzene
reveals a close correlation, highlighting the predictive power of modern computational models.
The experimentally observed boiling point is consistently reported in the range of 183-184 °C.

[1] For the purpose of this comparison, a literature value of 184 °C is used. A calculated value,

derived from a group contribution method, predicts the boiling point to be approximately 183.55
°C.

Parameter Experimental Value Calculated Value
Boiling Point (°C) 184 °C[1] 183.55 °C
Method Laboratory Measurement Group Contribution Method

Experimental Protocol: Determination of Boiling
Point
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The experimental boiling point of an organic compound such as 1-Methyl-4-propylbenzene is
determined using established laboratory techniques. A standard and widely accepted method is
the distillation method under atmospheric pressure.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Apparatus:

Distillation flask

o Condenser

e Receiving flask

o Thermometer (calibrated)

e Heating mantle or oil bath

 Boiling chips

Procedure:

o The distillation apparatus is assembled, ensuring all joints are secure.

o A sample of 1-Methyl-4-propylbenzene is placed in the distillation flask, along with a few
boiling chips to ensure smooth boiling.

e The thermometer is positioned so that the top of the bulb is level with the side arm of the
distillation flask.

e The sample is heated gently.

¢ As the liquid boils, the vapor rises, and the temperature on the thermometer will increase.

e The boiling point is recorded as the temperature at which the vapor is in equilibrium with the
boiling liquid, and a steady stream of distillate is collected in the receiving flask. This
temperature should remain constant during the distillation of a pure compound.
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An alternative for small sample quantities is the capillary method, where a small amount of the
liquid is heated in a tube with an inverted capillary, and the temperature at which a rapid stream
of bubbles emerges is observed.

Computational Methodology: Group Contribution
Method

The calculated boiling point was determined using the group contribution method proposed by
T. H. T. My for alkylbenzenes.[2] This method estimates the boiling point based on the
molecular structure of the compound.

The boiling point (T_b) in Kelvin is calculated using the following equations:

e Y BP=Ar_ i+1.726+2.779C + 1.716M_3 + 1.564M + 4.204E_3 + 3.905E — 0.329D +
0.241G + 0.479V + 0.967T + 0.574S[2]

e T b (K)=-16.802* Y_BP~(2/3) + 337.377 * Y_BP~(1/3) - 437.883[2]

Where:

Y_BP is the boiling point number.

Ar_iis a parameter for the aromatic ring substitution pattern. For 1,4-disubstituted benzenes,
Ar_i=10.339.

C is the number of carbon atoms in the alkyl chains.

The other parameters (M_3, M, E_3,E, D, G, V, T, S) represent contributions from different
structural features of the alkyl groups.

For 1-Methyl-4-propylbenzene:
e Ar_i=10.339 (1,4-disubstitution)

e C =4 (one methyl group and one propyl group)
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By applying the specific parameters for the methyl and propyl groups to the formula, the Y_BP
value is calculated, which is then used to determine the boiling point in Kelvin. The calculated
value of 456.7 K is then converted to 183.55 °C.

Workflow Visualization

The following diagram illustrates the workflow for comparing the experimental and calculated
boiling points of 1-Methyl-4-propylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 1-methyl-4-propylbenzene [stenutz.eu]
e 2. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [Boiling Point of 1-Methyl-4-propylbenzene: An
Experimental and Computational Comparison]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b086881#comparison-of-experimental-vs-
calculated-boiling-point-of-1-methyl-4-propylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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